Cas no 927-69-5 (2-(isopropylthio)ethylamine hydrochloride hydrate)

2-(isopropylthio)ethylamine hydrochloride hydrate structure
927-69-5 structure
Product Name:2-(isopropylthio)ethylamine hydrochloride hydrate
CAS No:927-69-5
MF:C5H16ClNOS
MW:173.704639434814
MDL:MFCD18205887
CID:1077169
PubChem ID:15111098
Update Time:2025-04-20

2-(isopropylthio)ethylamine hydrochloride hydrate Chemical and Physical Properties

Names and Identifiers

    • 2-(Isopropylthio)ethanamine
    • [2-(Isopropylthio)ethyl]amine hydrochloride
    • MFCD26959542
    • 927-69-5
    • [2-(isopropylthio)ethyl]amine hydrochloride hydrate
    • BS-38642
    • EN300-212443
    • 2-propan-2-ylsulfanylethanamine;hydrate;hydrochloride
    • 2-(propan-2-ylsulfanyl)ethan-1-amine hydrate hydrochloride
    • 2-(Isopropylthio)ethanamine hydrochloride hydrate
    • 2-(ISOPROPYLSULFANYL)ETHANAMINE HYDRATE HYDROCHLORIDE
    • 2-(isopropylthio)ethylamine hydrochloride hydrate
    • MDL: MFCD18205887
    • Inchi: 1S/C5H13NS.ClH.H2O/c1-5(2)7-4-3-6;;/h5H,3-4,6H2,1-2H3;1H;1H2
    • InChI Key: VPNIOSVLRXTBTI-UHFFFAOYSA-N
    • SMILES: Cl.S(CCN)C(C)C.O

Computed Properties

  • Exact Mass: 173.0641130g/mol
  • Monoisotopic Mass: 173.0641130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 37.1
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Boiling Point: 175.6±23.0 °C at 760 mmHg
  • Flash Point: 60.0±22.6 °C
  • Vapor Pressure: 1.1±0.3 mmHg at 25°C

2-(isopropylthio)ethylamine hydrochloride hydrate Security Information

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